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Compound of Interest

Compound Name: Saletamide

Cat. No.: B1616804 Get Quote

Saletamide: A Chemical Overview
An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction
Saletamide is a chemical compound identified by the IUPAC name N-[2-(diethylamino)ethyl]-2-

hydroxybenzamide.[1] Despite its clear chemical definition, a comprehensive review of publicly

available scientific literature, patent databases, and clinical trial registries reveals a significant

lack of information regarding its discovery, historical development, and biological activity. This

guide serves to consolidate the known chemical information for Saletamide and to highlight the

current void in the scientific understanding of this compound.

Chemical and Physical Properties
The fundamental chemical and physical properties of Saletamide have been computed and

are available through chemical databases such as PubChem. These properties provide a

foundational understanding of the molecule for any future research endeavors.
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Property Value Source

Molecular Formula C13H20N2O2 [1]

Molecular Weight 236.31 g/mol [1]

IUPAC Name
N-[2-(diethylamino)ethyl]-2-

hydroxybenzamide
[1]

CAS Number 46803-81-0 [1]

ChEMBL ID CHEMBL2110707 [1]

SMILES
CCN(CC)CCNC(=O)C1=CC=C

C=C1O
[1]

Synthesis and Experimental Protocols
A thorough search of the scientific literature did not yield any specific, peer-reviewed

experimental protocols for the synthesis of Saletamide. General synthetic routes for similar N-

substituted benzamides may be applicable, but direct methodologies for Saletamide are not

documented.

Biological Activity and Signaling Pathways
There is currently no available information in the public domain regarding the mechanism of

action, biological targets, or signaling pathways associated with Saletamide. While related

compounds such as salicylamide are known to act as non-steroidal anti-inflammatory drugs

(NSAIDs) by inhibiting cyclooxygenase (COX) enzymes, it cannot be assumed that Saletamide
shares this activity.[2]

Visualization of Relationships
Due to the absence of experimental data on signaling pathways or established workflows for

Saletamide, the creation of diagrams as requested is not possible at this time. To illustrate the

conceptual relationship between Saletamide and its potential, though unconfirmed, relatives in

the salicylate family, a logical relationship diagram is provided.
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Caption: Hypothetical relationship of Saletamide to other salicylate compounds.

Conclusion
Saletamide remains a largely uncharacterized chemical entity. While its chemical structure is

defined, its history, synthesis, and biological function are not documented in accessible

scientific resources. This presents an opportunity for novel research to explore the potential

properties and applications of this compound. Future investigations would need to begin with

de novo synthesis and a comprehensive screening program to elucidate any potential

therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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